Cas no 84633-04-5 (2-Propanol, 1-amino-, hydrochloride, (2S)-)

2-Propanol, 1-amino-, hydrochloride, (2S)- structure
84633-04-5 structure
Product Name:2-Propanol, 1-amino-, hydrochloride, (2S)-
CAS No:84633-04-5
MF:C3H10ClNO
MW:111.570600032806
CID:4216843
PubChem ID:87502776
Update Time:2025-04-24

2-Propanol, 1-amino-, hydrochloride, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-, hydrochloride, (2S)-
    • SCHEMBL3270812
    • (S)-1-Amino-2-propanol hydrochloride
    • (S)-1-Aminopropan-2-ol hydrochloride
    • 84633-04-5
    • MFCD34784807
    • Inchi: 1S/C3H9NO.ClH/c1-3(5)2-4;/h3,5H,2,4H2,1H3;1H/t3-;/m0./s1
    • InChI Key: CNGMQNNDKGEIMZ-DFWYDOINSA-N
    • SMILES: Cl.O[C@@H](C)CN

Computed Properties

  • Exact Mass: 111.0450916Da
  • Monoisotopic Mass: 111.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 22.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų
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